Cas no 4828-34-6 (2-chlorocyclooctanone)

• Product Name: 2-chlorocyclooctanone
• CAS No: 4828-34-6
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 931875
• PubChem ID: 107343
• Update Time: 2025-04-19

2-chlorocyclooctanone Chemical and Physical Properties

Names and Identifiers

• 2-chlorocyclooctanone
• 2-chlorocyclooctan-1-one
• 2-Chlor-cyclooctan-1-on
• 2-Chlorcyclo-octanon
• 2-chloro-cyclooctan-1-one
• 2-chloro-cyclooctanone
• Cyclooctanone,2-chloro
• 4-07-00-00050 (Beilstein Handbook Reference)
• alpha-Chlorocyclooctanone
• BRN 1929892
• 2-Chlorocyclooctanone, AldrichCPR
• DB-051539
• Cyclooctanone, 2-chloro-
• DTXSID60964038
• 4828-34-6
• SCHEMBL8498779

• Inchi： 1S/C8H13ClO/c9-7-5-3-1-2-4-6-8(7)10/h7H,1-6H2
• InChI Key： ZUHGCXDUBLZMAG-UHFFFAOYSA-N
• SMILES： ClC1C(CCCCCC1)=O

Computed Properties

• Exact Mass: 160.06500
• Monoisotopic Mass: 160.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 17.07000
• LogP: 2.51710
• Solubility: Uncertain

2-chlorocyclooctanone Security Information

• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： 36/37/39
• RTECS：GY0175000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38